Cas no 1209915-18-3 (5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide)

• Product Name: 5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide
• CAS No: 1209915-18-3
• MF: C₁₄H₁₀N₄O₄
• MW: 298.25360250473
• CID: 6223847
• PubChem ID: 45497320
• Update Time: 2025-10-30

5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide
• N-(4-(1H-pyrazol-3-yl)phenyl)-5-nitrofuran-2-carboxamide
• 1209915-18-3
• AKOS024521978
• VU0523501-1
• F5835-0663
• 5-nitro-N-[4-(1H-pyrazol-5-yl)phenyl]furan-2-carboxamide
• 5-nitro-N-[4-(1H-pyrazol-3-yl)phenyl]furan-2-carboxamide

• Inchi： 1S/C14H10N4O4/c19-14(12-5-6-13(22-12)18(20)21)16-10-3-1-9(2-4-10)11-7-8-15-17-11/h1-8H,(H,15,17)(H,16,19)
• InChI Key： ORXZFNYRSIEOKY-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(NC1C=CC(=CC=1)C1=CC=NN1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.07020481g/mol
• Monoisotopic Mass: 298.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on 5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide

5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide: A Novel Compound with Promising Pharmacological Potential

5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide (CAS No. 1209915-18-3) represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention for its potential applications in therapeutic interventions. The molecule combines a furan-2-carboxamide scaffold with a 1H-pyrazol-3-yl substituent and a 5-nitro group, creating a complex yet highly functionalized structure. Recent studies have highlighted its potential in modulating biological pathways associated with inflammatory responses and cancer progression.

Chemical Structure and Synthesis
The chemical structure of 5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide is composed of a furan ring linked to a carboxamide group, with additional functional groups that contribute to its pharmacological profile. The synthesis of this compound typically involves multi-step organic reactions, including the formation of the furan ring, the introduction of the 1H-pyrazol-3-yl moiety, and the nitration of the phenyl ring. Researchers have reported that the use of catalytic methods and solvent-free conditions has improved the efficiency and selectivity of the synthesis process, aligning with sustainable chemistry principles.

Pharmacological Activity and Mechanism of Action
Recent studies have demonstrated that 5-nitro-N-4-(1H-pyrazol-3-yl)phenylfuran-2-carboxamide exhibits significant biological activity, particularly in modulating inflammatory pathways. The compound has been shown to inhibit the activation of NF-κB, a key transcription factor involved in the regulation of immune responses. This inhibition is associated with reduced production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from 2023 studies indicate that the compound may possess anti-cancer properties by inducing apoptosis in tumor cells and suppressing angiogenesis.

<